Cas no 94470-67-4 ((+/-)-Cromakalim)

(+/-)-Cromakalim structure
(+/-)-Cromakalim structure
Product Name:(+/-)-Cromakalim
CAS No:94470-67-4
MF:C16H18N2O3
MW:286.325724124908
CID:827210
PubChem ID:24891962
Update Time:2025-09-23

(+/-)-Cromakalim Chemical and Physical Properties

Names and Identifiers

    • CROMAKALIM
    • (+/-)-Cromakalim
    • (±)-Cromakalim
    • cromakalim (BRL 34915)
    • (±)-trans-6-Cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-2H-1-benzopyran-3-ol
    • 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-(±)- (ZCI)
    • rel-(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-2H-1-benzopyran-6-carbonitrile (ACI)
    • 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-
    • BRL 34915
    • MeSH ID: D019806
    • Cromakalim, (3R-trans)-Isomer
    • DTXSID80861136
    • CHEMBL49035
    • HMS3369L14
    • CHEBI:3921
    • NS00125529
    • (+)-Cromakalim
    • 94535-51-0
    • 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chroman-6-carbonitrile
    • 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile
    • CAS_94535-50-9
    • BRD-A76093993-001-01-8
    • 94470-67-4
    • SCHEMBL3312760
    • (-)-Cromakalim;BRL 38227
    • BDBM86251
    • GTPL2413
    • 2H-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-
    • DB-057507
    • 3-Hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-chromanecarbonitrile #
    • HMS3267D04
    • CROMAKALIM (-)
    • BRL 38226
    • NSC_93504
    • 3-Hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
    • 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, (3R-trans)-
    • 2H-1-BENZOPYRAN-6-CARBONITRILE, 3,4-DIHYDRO-3-HYDROXY-2,2-DIMETHYL-4-(2-OXO-1-PYRROLIDINYL)-, (3R,4S)-REL-
    • AKOS030255268
    • F82193
    • (3R-trans)-Cromakalim
    • MDL: MFCD00133201
    • Inchi: 1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15+/m0/s1
    • InChI Key: TVZCRIROJQEVOT-LSDHHAIUSA-N
    • SMILES: O[C@H]1C(C)(C)OC2C=CC(=CC=2[C@@H]1N1CCCC1=O)C#N

Computed Properties

  • Exact Mass: 286.13200
  • Monoisotopic Mass: 286.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6A^2
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White fine crystals
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 242-244°C
  • Boiling Point: 482.3±45.0 °C at 760 mmHg
  • Flash Point: 245.5±28.7 °C
  • Refractive Index: 1.615
  • Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
  • PSA: 73.56000
  • LogP: 1.69158
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(+/-)-Cromakalim Pricemore >>

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(+/-)-Cromakalim Production Method

Production Method 1

Reaction Conditions
Reference
Benzopyran derivatives preparation and pharmaceutical compositions for treatment of bladder disorder
, Japan, , ,

Production Method 2

Reaction Conditions
Reference
Synthesis and antihypertensive activity of 4-(cyclic amido)-2H-1-benzopyrans
Ashwood, Valerie A.; Buckingham, Robin E.; Cassidy, Frederick; Evans, John M.; Faruk, Erol A.; et al, Journal of Medicinal Chemistry, 1986, 29(11), 2194-201

Production Method 3

Reaction Conditions
Reference
Chromenes and chromans
, European Patent Organization, , ,

Production Method 4

Reaction Conditions
Reference
Pharmaceutically active benzopyran compounds
, European Patent Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  6 h, rt
1.2 Reagents: Water ;  rt
Reference
Late-stage oxidative C(sp3)-H methylation
Feng, Kaibo ; Quevedo, Raundi E. ; Kohrt, Jeffrey T.; Oderinde, Martins S.; Reilly, Usa; et al, Nature (London, 2020, 580(7805), 621-627

Production Method 6

Reaction Conditions
Reference
2-Methylbut-3-yn-2-ol
Gordon, John, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 7

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Benzene
1.2 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
1.3 Reagents: Potassium tert-butoxide Solvents: Benzene
1.4 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
1.5 Reagents: Sodium
Reference
New process for the preparation of an antihypertensive benzopyran derivative
, European Patent Organization, , ,

Production Method 8

Reaction Conditions
Reference
Synthesis of substituted 7,7-dialkyl-5-chromanones and related compounds, new potassium channel activator
El-Telbani, Emad M., Journal of Chemical Research, 2006, (11), 709-712

Production Method 9

Reaction Conditions
Reference
Process for producing 2-alkylchroman-6-carbonitriles
, Hungary, , ,

Production Method 10

Reaction Conditions
Reference
Chroman derivatives having an effect on the cardiovascular system
, United States, , ,

Production Method 11

Reaction Conditions
Reference
The discovery of a novel calcium channel blocker related to the structure of potassium channel opener cromakalim
Atwal, Karnail S.; McCullough, John R.; Hedberg, Anders; Conder, Mary L.; Ahmed, Syed Z.; et al, Bioorganic & Medicinal Chemistry Letters, 1992, 2(12), 1475-8

Production Method 12

Reaction Conditions
Reference
Relaxant activity of 6-cyano-2,2-dimethyl-2H-1-benzopyran-4-carboxamides and -thiocarboxamides and their analogs in guinea pig trachealis
Arch, Jonathan R. S.; Buckle, Derek R.; Carey, Claire; Parr-Dobrzanski, Hilary; Faller, Andrew; et al, Journal of Medicinal Chemistry, 1991, 34(8), 2588-94

Production Method 13

Reaction Conditions
Reference
Synthesis and antihypertensive activity of 4-(substituted-carbonylamino)-2H-1-benzopyrans
Ashwood, Valerie A.; Cassidy, Frederick; Coldwell, Martin C.; Evans, John M.; Hamilton, Thomas C.; et al, Journal of Medicinal Chemistry, 1990, 33(9), 2667-72

Production Method 14

Reaction Conditions
Reference
Synthesis of selectively trifluoromethylated pyridine derivatives as potential antihypertensives
Lang, Robert W.; Wenk, Paul F., Helvetica Chimica Acta, 1988, 71(3), 596-601

Production Method 15

Reaction Conditions
Reference
4-(2-Oxo-1-pyrrolidinyl or piperidinyl)-2H-benzo[b]pyran derivatives and pharmaceutical compositions containing them
, Israel, , ,

Production Method 16

Reaction Conditions
Reference
Active compounds with pharmacological activity
, European Patent Organization, , ,

(+/-)-Cromakalim Raw materials

(+/-)-Cromakalim Preparation Products

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